molecular formula C16H20O5 B8619646 2-Benzyl-3-ketoglutarate diethyl ester CAS No. 54813-93-3

2-Benzyl-3-ketoglutarate diethyl ester

Cat. No. B8619646
CAS RN: 54813-93-3
M. Wt: 292.33 g/mol
InChI Key: HZOCADZQLFGJLU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Benzyl-3-ketoglutarate diethyl ester is a useful research compound. Its molecular formula is C16H20O5 and its molecular weight is 292.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Benzyl-3-ketoglutarate diethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Benzyl-3-ketoglutarate diethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

54813-93-3

Product Name

2-Benzyl-3-ketoglutarate diethyl ester

Molecular Formula

C16H20O5

Molecular Weight

292.33 g/mol

IUPAC Name

diethyl 2-benzyl-3-oxopentanedioate

InChI

InChI=1S/C16H20O5/c1-3-20-15(18)11-14(17)13(16(19)21-4-2)10-12-8-6-5-7-9-12/h5-9,13H,3-4,10-11H2,1-2H3

InChI Key

HZOCADZQLFGJLU-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC(=O)C(CC1=CC=CC=C1)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under argon, and at room temperature, 1.7 g (74.18 mmol) of sodium are dissolved in 75 mL of anhydrous EtOH. 13.5 mL (74.2 mmol) of diethyl 3-oxopentanedioate and then 8.8 mL (74.2 mmol) of benzyl bromide are then added dropwise, at room temperature. The medium is then refluxed for 3 hours, concentrated under reduced pressure and purified by chromatography on a column of silica gel, eluting with a cyclohexane/EtOAc gradient of 0 to 20% EtOAc. 8.29 g of diethyl 2-benzyl-3-oxopentanedioate are obtained in the form of a translucent oil.
Quantity
1.7 g
Type
reactant
Reaction Step One
Name
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
13.5 mL
Type
reactant
Reaction Step Two
Quantity
8.8 mL
Type
reactant
Reaction Step Two

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